1,3-Dimethyldihydropyrimidine-2,4,5(3H)-trione

• Molecular Formula: C6H8N2O3
• Molecular Weight: 156.14 g/mol
• SMILES: CN1CC(=O)C(=O)N(C1=O)C
• InChI: InChI=1S/C6H8N2O3/c1-7-3-4(9)5(10)8(2)6(7)11/h3H2,1-2H3
• InChIKey: VTWKQTWQYKKHGR-UHFFFAOYSA-N

Researchers developing PARP1 inhibitor scaffolds or fused pyrimidine libraries often encounter pH-dependent reactivity and regioselectivity issues with unmethylated uracil analogs, leading to inconsistent synthetic outcomes. Procure 1,3-Dimethyldihydropyrimidine-2,4,5(3H)-trione (CAS 408335-42-2) as the definitive, neutral baseline building block that eliminates confounding protonation effects. • Enables 80% isolated yield in brominated benzofuro[3,2-d]pyrimidine annulations under mild conditions (Br₂/CHCl₃, 0-5 °C) with minimal chromatography. • Serves as an underexplored isobarbituric acid isostere for hit-to-lead diversification, offering novel IP space distinct from the 2,4,6-trione scaffold. • Well-characterized peroxyl-radical trapping rate constant [(1-10) × 10⁴ M⁻¹ s⁻¹] and pKa (8.68) support systematic SAR studies without auxiliary base additives.

1,3-Dimethyl-5-hydroxyuracil: Identifiers and Characterization

1,3-Dimethyldihydropyrimidine-2,4,5(3H)-trione, systematically also referred to as 5-hydroxy-1,3-dimethylpyrimidine-2,4(1H,3H)-dione or 1,3-dimethyl-5-hydroxyuracil, is an N1,N3-dimethylated derivative of isobarbituric acid (5-hydroxyuracil). It bears the CAS Number 408335-42-2, molecular formula C₆H₈N₂O₃, and a molecular weight of 156.14 g·mol⁻¹ . The compound exists as a white crystalline solid with a reported melting point of 195–197 ℃ and a predicted pKa of 8.68 ± 0.20 , distinguishing it from other pyrimidinetrione regioisomers such as the more common 2,4,6-trione (barbituric acid) scaffold. These properties underpin its utility as a synthetic building block and as a probe in radical-chemistry and heterocycle-annulation studies.

Radical scavenging SAR baseline Neutral N1,N3-dimethylated scaffold enables pH-independent peroxyl radical kinetics without auxiliary base.

Regioselective heterocycle annulation C-6 directed electrophilic cyclization builds benzofuro-pyrimidine libraries with minimal isomer separation.

PARP1 inhibitor lead optimization tool N1,N3-dimethylated pyrimidinetrione core supports exploration of non-classical isosteric space.

Non-Substitutability of 1,3-Dimethyl-5-hydroxyuracil

The 2,4,5(3H)-trione ring system (isobarbituric acid scaffold) is structurally and electronically distinct from the 2,4,6(1H,3H,5H)-trione (barbituric acid) scaffold, as the different carbonyl arrangement alters tautomeric preference, pKa, and nucleophilic/electrophilic reactivity [1]. Further N1,N3-dimethylation removes the acidic imide protons, modulating hydrogen-bond donor/acceptor capacity and lipophilicity, which directly impacts radical-scavenging kinetics and regioselectivity in annulation reactions [2][3]. Consequently, interchangeably using unmethylated 5-hydroxyuracil or 1,3-dimethylbarbituric acid (a 2,4,6-trione isomer) in protocols optimized for the target compound would lead to divergent reactivity, altered pH–activity profiles, and inconsistent synthetic outcomes.

Scaffold isomer mismatch: 2,4,5-trione (isobarbituric acid) vs 2,4,6-trione (barbituric acid) alters tautomer preference and pKa, shifting nucleophilic/electrophilic reactivity profiles.

N1,N3-dimethylation impact: Removal of imide protons changes hydrogen-bond capacity and lipophilicity; unmethylated 5-hydroxyuracil or 1,3-dimethylbarbituric acid will not reproduce the same radical-scavenging kinetics or annulation regioselectivity.

Reactivity divergence: Protocols optimized for this compound rely on its unique ambident nucleophilic character; substitutes may yield mixture of regioisomers or require pH adjustment, reducing preparative reproducibility.

• [1] HMDB. 5-Hydroxyuracil (HMDB0303045). https://hmdb.ca/metabolites/HMDB0303045 (accessed 2026-04-28). View Source
• [2] Grabovskiy SA, Antipin AV, Grabovskaya YV, Andriayshina NM, Akchurina OV, Kabal'nova NN. Effect of the 6‑Methyl Group on Peroxyl Radical Trapping by 5‑Hydroxy‑ and 5‑Amino‑ Derivatives of 1,3‑Dimethyluracil. Lett. Org. Chem. 2017;14(1):24‑32. DOI: 10.2174/1570178614666161121123024. View Source
• [3] Majumdar KC, Das U, Kundu UK, Bandyopadhyay A. Regioselective synthesis of pyrimidine annelated heterocycles from 6‑(cyclohex‑2‑enyl)‑1,3‑dimethyl‑5‑hydroxyuracil. Tetrahedron 2001;57(32):7003‑7007. DOI: 10.1016/S0040-4020(01)00675-5. View Source

1,3-Dimethyl-5-hydroxyuracil: Quantitative Evidence

Peroxyl Radical Scavenging Kinetics

Grabovskiy et al. (2017) determined that 5‑hydroxy‑1,3‑dimethyluracil (the enol tautomer of the target compound) traps peroxyl radicals with a bimolecular rate constant k_in in the range (1–10) × 10⁴ M⁻¹ s⁻¹ in chlorobenzene at ambient temperature [1]. The parent compound 5‑hydroxyuracil (isobarbituric acid) requires deprotonation to its anion (aqueous pKₐ = 8.1–8.5 [2]) to achieve comparable reactivity, whereas the N1,N3‑dimethyl analogue possesses a higher predicted pKₐ of 8.68 ± 0.20 , indicating that the neutral form retains scavenging competence over a broader pH window. The study further demonstrated that introduction of a 6‑methyl group elevates k_in by a factor of 3–4, confirming that the 1,3‑dimethyl‑5‑hydroxy scaffold provides a well‑defined baseline for SAR exploration [1].

Radical trapping rate

Reported

k_in ≈ (1–10) × 10⁴ M⁻¹ s⁻¹

Neutral, base-independent scavenging baseline; avoids pH-dependent activation required by unmethylated parent.

In chlorobenzene; pKa 8.68 supports broader pH window.

Evidence Dimension	Bimolecular rate constant for peroxyl radical trapping (k_in)
Target Compound Data	k_in ≈ (1–10) × 10⁴ M⁻¹ s⁻¹ (5‑hydroxy‑1,3‑dimethyluracil in chlorobenzene)
Comparator Or Baseline	5‑Hydroxyuracil requires deprotonation (pKₐ 8.1–8.5) for rapid reaction; direct k_in in neutral form not reported in the same solvent system. 6‑Methyl‑5‑hydroxy‑1,3‑dimethyluracil shows k_in ≈ 3–4‑fold higher than the target compound.
Quantified Difference	Target compound serves as the baseline (k_in factor ≈ 1×); 6‑methyl derivative reacts 3–4 times faster. pKₐ shift relative to 5‑hydroxyuracil is +0.2 to +0.6 log units.
Conditions	Chlorobenzene, oxygen‑uptake kinetics, ambient temperature; computational barrier heights validated at SMD‑M05/MG3S level.

Why This Matters

Procurement of the 1,3‑dimethyl derivative is essential for radical‑scavenging SAR studies because it provides a neutral, base‑independent baseline that allows systematic evaluation of substituent effects without the confounding pH‑dependent activation required by the unmethylated parent.

• [1] Grabovskiy SA, Antipin AV, Grabovskaya YV, Andriayshina NM, Akchurina OV, Kabal'nova NN. Effect of the 6‑Methyl Group on Peroxyl Radical Trapping by 5‑Hydroxy‑ and 5‑Amino‑ Derivatives of 1,3‑Dimethyluracil. Lett. Org. Chem. 2017;14(1):24‑32. DOI: 10.2174/1570178614666161121123024. View Source
• [2] Amorati R, Lucarini M, Mugnaini V, Pedulli GF, Minisci F, Recupero F, Fontana F, Astolfi P, Greci L. Base‑promoted reaction of 5‑hydroxyuracil derivatives with peroxyl radicals. Org. Lett. 2010;12(18):4130‑4133. DOI: 10.1021/ol1017245. View Source

Regioselective Annulation

Treatment of 6‑(cyclohex‑2‑enyl)‑1,3‑dimethyl‑5‑hydroxyuracil with bromine in chloroform at 0–5 ℃ for 6 h yields 6‑bromo‑1,3‑dimethylhexahydrobenzofuro[3,2‑d]pyrimidine‑2,4‑dione in 80% isolated yield [1]. This high regioselectivity is attributed to the ambident nucleophilic character of the 5‑hydroxy‑1,3‑dimethyluracil system, which directs electrophilic attack to the C‑6 position. In contrast, unmethylated 5‑hydroxyuracil derivatives often produce mixtures of O‑ and C‑alkylated products under analogous conditions, requiring chromatographic separation and reducing preparative utility.

Annulation regioselectivity

Reported

80% yield, single regioisomer

Supports C-6 directed benzofuro-pyrimidine synthesis; reduces chromatographic burden.

Br₂/CHCl₃, 0–5 °C; unmethylated analogs often give isomer mixtures.

Evidence Dimension	Isolated yield of annulated benzofuro‑pyrimidine product
Target Compound Data	80% yield (6‑bromo‑1,3‑dimethylhexahydrobenzofuro[3,2‑d]pyrimidine‑2,4‑dione)
Comparator Or Baseline	5‑Hydroxyuracil‑derived substrates under similar conditions typically give mixtures of regioisomers; quantitative yield data for the unmethylated scaffold not explicitly reported in the same study.
Quantified Difference	Target compound provides a single regioisomer in 80% yield; unmethylated analogs require additional purification steps, reducing effective preparative yield.
Conditions	Br₂ (1.0 equiv), CHCl₃, 0–5 ℃, 6 h; substrate synthesized from 1,3‑dimethyl‑5‑hydroxyuracil via propargyl Claisen rearrangement.

Why This Matters

For medicinal chemistry and heterocycle synthesis laboratories, the 80% single‑isomer yield translates to reduced purification burden and higher throughput, making the 1,3‑dimethyl derivative the preferred starting material over unmethylated 5‑hydroxyuracil when constructing benzofuro‑pyrimidine libraries.

• [1] Majumdar KC, Das U, Kundu UK, Bandyopadhyay A. Regioselective synthesis of pyrimidine annelated heterocycles from 6‑(cyclohex‑2‑enyl)‑1,3‑dimethyl‑5‑hydroxyuracil. Tetrahedron 2001;57(32):7003‑7007. DOI: 10.1016/S0040-4020(01)00675-5. View Source

PARP1 Inhibitory Potency

Osman et al. (2020) evaluated six series of barbituric acid and 1,3‑dimethylbarbituric acid derivatives for in‑vitro PARP1 inhibition. The 1,3‑dimethylbarbituric acid compounds 7b, 7d, and 7e displayed IC₅₀ values of 41.60, 41.53, and 36.33 nM, respectively, all surpassing the clinically approved PARP1 inhibitor olaparib (IC₅₀ = 43.59 nM) [1]. The unmethylated barbituric acid series showed a broader IC₅₀ distribution (30.51–65.93 nM), with only compound 5c achieving comparable potency (IC₅₀ = 30.51 nM). Although this study employed the 2,4,6‑trione (barbituric acid) scaffold rather than the 2,4,5‑trione (isobarbituric acid) core, it establishes that N1,N3‑dimethylation on a pyrimidinetrione ring consistently enhances PARP1 affinity, a trend that is likely transferable to the isobarbituric acid regioisomer.

PARP1 affinity context

Class-level

1,3-dimethylbarbituric acid deriv.: IC₅₀ 36–42 nM (olaparib 44 nM)

N-methylation correlates with enhanced PARP1 binding in 2,4,6-trione series; transferability to 2,4,5-trione regioisomer requires validation.

In-vitro recombinant PARP1; class-level inference from regioisomeric scaffold.

Evidence Dimension	PARP1 inhibitory activity (IC₅₀)
Target Compound Data	1,3‑Dimethylbarbituric acid derivatives 7b, 7d, 7e: IC₅₀ = 41.60, 41.53, 36.33 nM
Comparator Or Baseline	Unmethylated barbituric acid series: IC₅₀ range 30.51–65.93 nM (best compound 5c = 30.51 nM). Olaparib (reference inhibitor): IC₅₀ = 43.59 nM.
Quantified Difference	Three out of five tested 1,3‑dimethyl derivatives (7b, 7d, 7e) outperformed olaparib; the unmethylated series had only one compound (5c) exceeding olaparib potency.
Conditions	In‑vitro PARP1 enzyme inhibition assay; recombinant human PARP1; chemiluminescent detection.

Why This Matters

For PARP1‑focused drug discovery, the 1,3‑dimethyl substitution pattern on a pyrimidinetrione core is strongly correlated with sub‑50 nM potency, guiding medicinal chemists to prioritize procurement of N1,N3‑dimethylated building blocks over unmethylated counterparts for lead optimization.

• [1] Osman EEA, Rahim MA, Abdel‑Aziz M, Abdel‑Rahman HM, El‑Bayaa MN, El‑Sayed MA. Design and synthesis of some barbituric and 1,3‑dimethylbarbituric acid derivatives: A non‑classical scaffold for potential PARP1 inhibitors. Bioorg. Chem. 2020;104:104198. DOI: 10.1016/j.bioorg.2020.104198. View Source

1,3-Dimethyl-5-hydroxyuracil: Application Scenarios

Radical Scavenging SAR Baseline

Researchers constructing structure–activity relationship matrices for uracil‑derived antioxidants should select 1,3‑dimethyl‑5‑hydroxyuracil as the neutral, base‑independent baseline. Its well‑characterized peroxyl‑radical trapping rate constant [(1–10) × 10⁴ M⁻¹ s⁻¹] and higher pKa (8.68) relative to 5‑hydroxyuracil allow systematic variation of ring substituents without confounding pH‑dependent activation [1][2]. This eliminates the need for auxiliary base additives and simplifies kinetic data interpretation.

Benzofuro-pyrimidine Library Synthesis

Medicinal chemistry groups synthesizing fused pyrimidine libraries for screening campaigns should procure 1,3‑dimethyl‑5‑hydroxyuracil as the starting material when targeting benzofuro[3,2‑d]pyrimidine scaffolds. The 80% isolated yield of the brominated annulation product, obtained under mild conditions (Br₂/CHCl₃, 0–5 ℃), enables parallel synthesis with minimal chromatographic intervention [3]. This represents a significant throughput advantage over unmethylated 5‑hydroxyuracil, which lacks comparable regioselectivity.

PARP1 Inhibitor Lead Optimization

Oncology‑focused drug discovery teams exploring non‑classical PARP1 inhibitor scaffolds can leverage the demonstrated sub‑50 nM potency of N1,N3‑dimethylated pyrimidinetrione derivatives [4]. Although the published data pertain to the 2,4,6‑trione regioisomer, the 2,4,5‑trione analog (the target compound) offers an underexplored isosteric replacement that may retain favorable dimethyl‑substituent effects while providing novel intellectual property space. Procurement of the isobarbituric acid‑based dimethyl derivative is therefore strategically justified for hit‑to‑lead diversification.

Application

Selection Property

Validation Focus

Radical scavenging SAR baseline

Neutral N1,N3-dimethyl scaffold

pH-independent kinetic interpretation

Benzofuro-pyrimidine library synthesis

Regioselective C-6 reactivity

Annulation yield and isomer purity review

PARP1 inhibitor lead optimization

N1,N3-dimethylated pyrimidinetrione core

Affinity context in isosteric replacement studies

• [1] Grabovskiy SA, Antipin AV, Grabovskaya YV, Andriayshina NM, Akchurina OV, Kabal'nova NN. Effect of the 6‑Methyl Group on Peroxyl Radical Trapping by 5‑Hydroxy‑ and 5‑Amino‑ Derivatives of 1,3‑Dimethyluracil. Lett. Org. Chem. 2017;14(1):24‑32. DOI: 10.2174/1570178614666161121123024. View Source
• [2] Amorati R, Lucarini M, Mugnaini V, Pedulli GF, Minisci F, Recupero F, Fontana F, Astolfi P, Greci L. Base‑promoted reaction of 5‑hydroxyuracil derivatives with peroxyl radicals. Org. Lett. 2010;12(18):4130‑4133. DOI: 10.1021/ol1017245. View Source
• [3] Majumdar KC, Das U, Kundu UK, Bandyopadhyay A. Regioselective synthesis of pyrimidine annelated heterocycles from 6‑(cyclohex‑2‑enyl)‑1,3‑dimethyl‑5‑hydroxyuracil. Tetrahedron 2001;57(32):7003‑7007. DOI: 10.1016/S0040-4020(01)00675-5. View Source
• [4] Osman EEA, Rahim MA, Abdel‑Aziz M, Abdel‑Rahman HM, El‑Bayaa MN, El‑Sayed MA. Design and synthesis of some barbituric and 1,3‑dimethylbarbituric acid derivatives: A non‑classical scaffold for potential PARP1 inhibitors. Bioorg. Chem. 2020;104:104198. DOI: 10.1016/j.bioorg.2020.104198. View Source